Cas no 1330186-53-2 (1-(2,3-Dimethoxyphenyl)-1-tosylmethyl isocyanide)

• Product Name: 1-(2,3-Dimethoxyphenyl)-1-tosylmethyl isocyanide
• CAS No: 1330186-53-2
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 3140079
• PubChem ID: 45036846
• Update Time: 2025-04-21

1-(2,3-Dimethoxyphenyl)-1-tosylmethyl isocyanide Chemical and Physical Properties

Names and Identifiers

• (2,3-Dimethoxyphenyl)(isocyano)methyl 4-methylphenyl sulfone
• 1-[isocyano-(4-methylphenyl)sulfonylmethyl]-2,3-dimethoxybenzene
• 1-(2,3-DIMETHOXYPHENYL)-1-TOSYLMETHYLISOCYANIDE
• 1330186-53-2
• 1-(2,3-Dimethoxyphenyl)-1-tosylmethyl isocyanide
• A-TOSYL-(2,3-DIMETHOXYBENZYL) ISOCYANIDE
• MFCD05864797
• 1-(isocyano(tosyl)methyl)-2,3-dimethoxybenzene
• DB-001690
• SB32851

• MDL： MFCD05864797
• Inchi： 1S/C17H17NO4S/c1-12-8-10-13(11-9-12)23(19,20)17(18-2)14-6-5-7-15(21-3)16(14)22-4/h5-11,17H,1,3-4H3
• InChI Key： AVQXJHWREIZUKB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC=C(C=1OC)OC)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 331.088
• Monoisotopic Mass: 331.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3A^2
• XLogP3: 2.9